Cas no 115027-02-6 (Ethanone,2-chloro-1-(5-fluoro-1H-indol-2-yl)-)

Ethanone,2-chloro-1-(5-fluoro-1H-indol-2-yl)- structure
115027-02-6 structure
Product Name:Ethanone,2-chloro-1-(5-fluoro-1H-indol-2-yl)-
CAS No:115027-02-6
MF:C10H7ClFNO
MW:211.620085000992
CID:130599
PubChem ID:45081081
Update Time:2025-04-19

Ethanone,2-chloro-1-(5-fluoro-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(5-fluoro-1H-indol-2-yl)-
    • 2-chloro-1-(5-fluoro-1H-indol-2-yl)ethanone
    • Ethanone, 2-chloro-1-(5-fluoro-1H-indol-2-yl)- (9CI)
    • DTXSID00664343
    • 115027-02-6
    • SCHEMBL9789000
    • 2-Chloro-1-(5-fluoro-1H-indol-2-yl)ethan-1-one
    • Inchi: 1S/C10H7ClFNO/c11-5-10(14)9-4-6-3-7(12)1-2-8(6)13-9/h1-4,13H,5H2
    • InChI Key: JPEUTVCTBAPPCY-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CC2C=C(C=CC=2N1)F)=O

Computed Properties

  • Exact Mass: 211.02011
  • Monoisotopic Mass: 211.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 32.86
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